2-(4-fluorophenyl)-N-(4-isopropyl-2-oxo-1,2-dihydroquinolin-7-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(2-oxo-4-propan-2-yl-1H-quinolin-7-yl)acetamide
• InChI: InChI=1S/C20H19FN2O2/c1-12(2)17-11-20(25)23-18-10-15(7-8-16(17)18)22-19(24)9-13-3-5-14(21)6-4-13/h3-8,10-12H,9H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: WIXIWMQPWNVATM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC2=C1C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

2-(4-fluorophenyl)-N-(4-isopropyl-2-oxo-1,2-dihydroquinolin-7-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Structural Aspects and Material Science

Research on related isoquinoline derivatives, such as those studied by Karmakar, Sarma, and Baruah (2007), focuses on the structural aspects of amide-containing compounds and their ability to form gels and crystalline structures with different acids. This work provides insights into the potential use of similar compounds in materials science, particularly in the design of materials with specific structural and fluorescence properties (Karmakar, Sarma, & Baruah, 2007).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, similar compounds have been evaluated for their therapeutic potential. For example, Ghosh et al. (2008) investigated the therapeutic efficacy of a novel anilidoquinoline derivative in treating Japanese encephalitis, demonstrating significant antiviral and antiapoptotic effects in vitro and in vivo. This highlights the potential of such compounds in the development of antiviral drugs (Ghosh et al., 2008).

Biochemistry and Enzyme Inhibition

Another study by Alagarsamy et al. (2015) synthesized a series of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides and investigated their analgesic, anti-inflammatory, and ulcerogenic index activities. This research provides valuable information on the biochemical interactions and potential therapeutic uses of these compounds, highlighting their relevance in the development of new analgesic and anti-inflammatory drugs (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).